
Commercial Sourcing and Technical Guide: 5-
Methylhexane-1,2-diol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Methylhexane-1,2-diol

Cat. No.: B15307234 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 5-Methylhexane-1,2-diol, a chiral diol

with potential applications in various research and development sectors. This document

outlines commercially available sources, key chemical and physical properties, and explores

potential synthetic strategies. Due to the limited publicly available information on the specific

biological activity and signaling pathways of this compound, this guide also highlights general

methodologies for diol synthesis that may be adapted for its preparation.

Commercial Suppliers
Identifying reliable commercial suppliers is a critical first step in the research and development

pipeline. Several chemical suppliers list 5-Methylhexane-1,2-diol (CAS: 73811-76-4) in their

catalogs. While comprehensive technical data sheets with detailed specifications are not

always readily available directly from the suppliers' websites, the following companies have

been identified as potential sources. Researchers are advised to contact these suppliers

directly to obtain specific information regarding purity, available quantities, pricing, and lead

times.
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Supplier Website Notes

Enamine --INVALID-LINK--
Lists 5-methylhexane-1,2-diol

with a purity of 95%.[1]

Hebei Ganmiao New material

Technology Co., LTD.
--INVALID-LINK--

A supplier of various chemical

raw materials and

pharmaceutical intermediates.

[2][3][4][5]

HUNAN CHEMFISH

PHARMACEUTICAL CO.,

LTD.

--INVALID-LINK--
Specializes in pharmaceutical

and chemical intermediates.

Physicochemical Properties
Understanding the fundamental properties of 5-Methylhexane-1,2-diol is essential for its

handling, formulation, and application in experimental settings. The following data has been

compiled from publicly available databases.[6]
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Property Value Source

Molecular Formula C7H16O2 PubChem[6]

Molecular Weight 132.20 g/mol PubChem[6]

CAS Number 73811-76-4 PubChem[6]

IUPAC Name 5-methylhexane-1,2-diol PubChem[6]

SMILES CC(C)CCC(CO)O PubChem[6]

InChI
InChI=1S/C7H16O2/c1-6(2)3-

4-7(9)5-8/h6-9H,3-5H2,1-2H3
PubChem[6]

XLogP3 0.9 PubChem[6]

Hydrogen Bond Donor Count 2 PubChem[6]

Hydrogen Bond Acceptor

Count
2 PubChem[6]

Rotatable Bond Count 4 PubChem[6]

Synthesis Methodologies
Detailed, step-by-step experimental protocols for the synthesis of 5-Methylhexane-1,2-diol are

not readily available in the public domain. However, general synthetic strategies for the

formation of 1,2-diols can be adapted for its preparation. The following represents a logical

workflow for the synthesis, based on established organic chemistry principles.

Starting Material:
5-Methyl-1-hexene Epoxidation Intermediate:

2-(3-methylbutyl)oxirane Hydrolysis Final Product:
5-Methylhexane-1,2-diol

Click to download full resolution via product page

A potential synthetic workflow for 5-Methylhexane-1,2-diol.

Conceptual Experimental Protocol:

Epoxidation of 5-Methyl-1-hexene:
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Dissolve 5-methyl-1-hexene in a suitable aprotic solvent such as dichloromethane or

chloroform.

Add a peroxy acid, such as meta-chloroperoxybenzoic acid (m-CPBA), portion-wise at a

controlled temperature (typically 0 °C to room temperature).

Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or

Gas Chromatography (GC).

Upon completion, quench the reaction with a reducing agent (e.g., sodium sulfite solution)

and wash the organic layer with a basic solution (e.g., sodium bicarbonate) to remove the

acid byproduct.

Dry the organic layer over an anhydrous salt (e.g., magnesium sulfate), filter, and

concentrate under reduced pressure to yield the crude epoxide, 2-(3-methylbutyl)oxirane.

Hydrolysis of 2-(3-methylbutyl)oxirane:

Dissolve the crude epoxide in a mixture of a water-miscible solvent (e.g., acetone or

tetrahydrofuran) and water.

Add a catalytic amount of an acid (e.g., sulfuric acid or perchloric acid) or a base (e.g.,

sodium hydroxide).

Heat the reaction mixture to promote the ring-opening of the epoxide.

Monitor the reaction for the disappearance of the epoxide.

Upon completion, neutralize the reaction mixture.

Extract the product into an organic solvent (e.g., ethyl acetate).

Wash the combined organic extracts, dry over an anhydrous salt, and concentrate under

reduced pressure.

Purify the crude 5-Methylhexane-1,2-diol using a suitable technique such as column

chromatography or distillation.
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It is important to note that this is a generalized protocol. The specific reaction conditions,

including solvent, temperature, reaction time, and purification method, would need to be

optimized for this particular substrate. For enantioselective synthesis, a chiral epoxidation

method, such as the Sharpless asymmetric epoxidation, could be employed in the first step.

Biological Activity and Signaling Pathways
Currently, there is a lack of specific information in peer-reviewed literature detailing the

biological activity or the modulation of specific signaling pathways by 5-Methylhexane-1,2-diol.
Research on the pharmacological properties of other diols suggests potential applications in

areas such as dermatology and as formulation excipients.[7] However, dedicated studies are

required to elucidate the specific biological functions of 5-Methylhexane-1,2-diol.

The following diagram illustrates a generic workflow for screening a novel compound like 5-
Methylhexane-1,2-diol for biological activity.
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5-Methylhexane-1,2-diol

In vitro Cell-Based Assays
(e.g., cancer cell lines, primary cells)

Cytotoxicity Assays
(e.g., MTT, LDH)

Specific Activity Screening
(e.g., enzyme inhibition, receptor binding)

Signaling Pathway Analysis
(e.g., Western Blot, qPCR)

In vivo Animal Models

Pharmacokinetics &
Pharmacodynamics Efficacy Studies

Click to download full resolution via product page

A general workflow for investigating the biological activity of a novel compound.

This guide serves as a foundational resource for researchers interested in 5-Methylhexane-
1,2-diol. Further investigation and direct communication with suppliers are recommended to

obtain more detailed information for specific research needs. The provided conceptual

frameworks for synthesis and biological screening are intended to guide future experimental

design.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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